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Compound of Interest

Compound Name: CP-10447

CAS No.: 843-93-6

Cat. No.: B125419

Get Quote

Introduction
CP-10447 is a potent and specific inhibitor of microsomal triglyceride transfer protein (MTP),

which plays a crucial role in the assembly and secretion of apolipoprotein B (apoB)-containing

lipoproteins in the liver and intestine. By inhibiting MTP, CP-10447 effectively reduces the

secretion of apoB and triglycerides.[1] This mechanism of action makes it a valuable tool for

researchers studying lipid metabolism, lipoprotein assembly, and potential therapeutic

interventions for dyslipidemia.

This application note provides a detailed protocol for the preparation, storage, and handling of

CP-10447 stock solutions in dimethyl sulfoxide (DMSO) for use in various in vitro and in vivo

research applications. Adherence to these guidelines is critical for ensuring the accuracy,

reproducibility, and safety of experiments involving this compound.

Physicochemical Properties and Solubility
A thorough understanding of the physicochemical properties of CP-10447 is essential for its

effective use.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b125419#bc-rfq
https://www.benchchem.com/product/b125419/docs?utm_src=pdf-body#application-note-preparation-of-cp-10447-stock-solution-in-dmso
https://www.benchchem.com/product/b125419/docs?utm_src=pdf-body#application-note-preparation-of-cp-10447-stock-solution-in-dmso
https://westliberty.edu/health-and-safety/files/2010/02/Dimethyl-sulfoxide.pdf
https://www.benchchem.com/product/b125419/docs?utm_src=pdf-body#application-note-preparation-of-cp-10447-stock-solution-in-dmso
https://www.benchchem.com/product/b125419/docs?utm_src=pdf-body#application-note-preparation-of-cp-10447-stock-solution-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Physicochemical Properties of CP-10447

Property Value Source

CAS Number 843-93-6 MedKoo Biosciences[1]

Molecular Formula C₁₆H₁₃BrN₂O MedKoo Biosciences[1]

Molecular Weight 329.19 g/mol MedKoo Biosciences[1]

Appearance Solid powder MedKoo Biosciences[1]

Purity >98% MedKoo Biosciences[1]

Solubility Soluble in DMSO MedKoo Biosciences[1]

CP-10447 is readily soluble in DMSO, a versatile aprotic solvent capable of dissolving a wide

range of polar and nonpolar compounds.[1]

Materials and Equipment
Materials

CP-10447 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque polypropylene or glass vials for storage

Sterile, disposable pipette tips

Equipment
Calibrated analytical balance

Vortex mixer

Calibrated micropipettes

Personal Protective Equipment (PPE): safety goggles, nitrile gloves, lab coat
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Protocol for Preparation of CP-10447 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of CP-10447 in DMSO. The

concentration can be adjusted based on experimental needs by modifying the mass of CP-
10447 and the volume of DMSO accordingly.

Workflow Diagram
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Click to download full resolution via product page

Caption: Workflow for CP-10447 Stock Solution Preparation.

Step-by-Step Procedure
Equilibration: Before opening, allow the vial of CP-10447 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture, which can

affect the stability and accurate weighing of the compound.

Weighing: On a calibrated analytical balance, accurately weigh the desired amount of CP-
10447 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.29 mg

of CP-10447.

Calculation:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 329.19 g/mol = 0.0032919 g = 3.29 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the CP-
10447 powder. For the example above, add 1 mL of DMSO.

Homogenization: Cap the vial tightly and vortex thoroughly until the CP-10447 is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) or brief sonication can be

used to aid dissolution if necessary. Visually inspect the solution to ensure there are no

visible particles.

Quick Reference for Stock Solution Preparation
The following table provides pre-calculated volumes of DMSO for preparing common stock

concentrations of CP-10447.

Table 2: DMSO Volumes for CP-10447 Stock Solutions
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Desired
Concentration

For 1 mg of CP-
10447

For 5 mg of CP-
10447

For 10 mg of CP-
10447

1 mM 3.04 mL 15.19 mL 30.38 mL

5 mM 0.61 mL 3.04 mL 6.08 mL

10 mM 0.30 mL 1.52 mL 3.04 mL

50 mM 0.06 mL 0.30 mL 0.61 mL

Data derived from

MedKoo Biosciences.

[1]

Storage and Stability
Proper storage is crucial to maintain the integrity and activity of the CP-10447 stock solution.

Solid Compound: Store the solid powder in a dry, dark place. For short-term storage (days to

weeks), 0-4°C is recommended. For long-term storage (months to years), store at -20°C.[1]

Stock Solution: Aliquot the DMSO stock solution into smaller, single-use volumes in sterile,

light-protected vials to minimize freeze-thaw cycles. Store these aliquots at -20°C for long-

term storage (months). For short-term use (days to weeks), the solution can be stored at 0-

4°C.[1] If stored properly, the shelf life can be greater than 3 years.[1]

Quality Control
To ensure the reliability of experimental results, it is advisable to perform periodic quality control

checks on the stock solution, especially after long-term storage. This can include:

Visual Inspection: Check for any signs of precipitation or color change before each use.

Functional Assay: If possible, test the activity of the stock solution in a well-established

biological assay to confirm its potency.

Safety Precautions
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CP-10447 is intended for research use only.[1] As with any chemical compound, appropriate

safety measures must be taken.

Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and

chemical-resistant gloves when handling CP-10447 and its solutions.

Engineering Controls: Handle the compound in a well-ventilated area, preferably in a

chemical fume hood, especially when working with the powder form to avoid inhalation.

DMSO-Specific Precautions: DMSO can facilitate the absorption of other chemicals through

the skin. Therefore, it is crucial to avoid direct skin contact with the DMSO stock solution. If

contact occurs, wash the affected area immediately and thoroughly with soap and water.

Disposal: Dispose of all waste materials, including empty vials and used pipette tips, in

accordance with local, state, and federal regulations for chemical waste.

Working with CP-10447 in Aqueous Solutions
When diluting the DMSO stock solution into aqueous media for cell-based assays or other

experiments, it is important to avoid precipitation of the compound.

Stepwise Dilution: It is recommended to perform serial dilutions of the DMSO stock in DMSO

first before adding the final diluted sample to the aqueous buffer or medium.[2]

Final DMSO Concentration: Ensure that the final concentration of DMSO in the experimental

system is low (typically <0.5%) to avoid solvent-induced toxicity to cells.[3] Always include a

vehicle control (medium with the same final concentration of DMSO) in your experiments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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